Cas no 2229003-48-7 (3-(6-methoxy-1,3-dioxaindan-5-yl)-3-methylbutan-1-amine)

• Product Name: 3-(6-methoxy-1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
• CAS No: 2229003-48-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6547644
• PubChem ID: 165743199
• Update Time: 2025-06-09

3-(6-methoxy-1,3-dioxaindan-5-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-1,3-dioxaindan-5-yl)-3-methylbutan-1-amine
• EN300-1989369
• 2229003-48-7

• Inchi： 1S/C13H19NO3/c1-13(2,4-5-14)9-6-11-12(17-8-16-11)7-10(9)15-3/h6-7H,4-5,8,14H2,1-3H3
• InChI Key： WFNMADBDSYRDFA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C(=CC=1C(C)(C)CCN)OCO2

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.7Ų

Additional information on 3-(6-methoxy-1,3-dioxaindan-5-yl)-3-methylbutan-1-amine

Introduction to 3-(6-methoxy-1,3-dioxaindan-5-yl)-3-methylbutan-1-amine (CAS No. 2229003-48-7)

3-(6-methoxy-1,3-dioxaindan-5-yl)-3-methylbutan-1-amine is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by its CAS number 2229003-48-7, has garnered attention due to its potential applications in drug development and molecular biology. The structural framework of this molecule, featuring a combination of 6-methoxy-1,3-dioxaindan and 3-methylbutan-1-amine moieties, suggests a versatile chemical entity capable of interacting with various biological targets.

The 6-methoxy-1,3-dioxaindan moiety is particularly noteworthy for its presence in several pharmacologically active compounds. This heterocyclic structure has been extensively studied for its ability to modulate biological pathways, particularly those involving enzyme inhibition and receptor binding. The methoxy group at the sixth position introduces a polar characteristic, enhancing the compound's solubility in both aqueous and organic solvents, which is crucial for pharmaceutical formulations.

The 3-methylbutan-1-amine component contributes to the compound's overall reactivity and functionalization potential. This amine group can participate in various chemical reactions, including nucleophilic substitutions and condensation reactions, making it a valuable intermediate in synthetic chemistry. The presence of a methyl group at the third position further influences the electronic properties of the molecule, potentially affecting its interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds with dual functionality, capable of addressing multiple therapeutic targets simultaneously. 3-(6-methoxy-1,3-dioxaindan)-5yl)-3-methylbutan-1-amine aligns with this trend, as its structural features suggest potential applications in both central nervous system (CNS) disorders and metabolic diseases. For instance, studies have indicated that dioxaindan derivatives exhibit properties that could be beneficial in treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of this compound has been explored through various preclinical studies. Researchers have investigated its potential as an inhibitor of enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT). These enzymes play critical roles in the regulation of neurotransmitter levels, making them key targets for therapeutic intervention in neurological disorders. Preliminary findings suggest that 3-(6-methoxy-1,3-dioxaindan)-5yl)-3-methylbutan-1-amine may modulate these enzymes' activity without significant side effects.

Beyond CNS applications, this compound has shown promise in the context of metabolic disorders. The structural similarity to known anti-diabetic agents has prompted researchers to explore its potential effects on glucose metabolism and insulin sensitivity. In vitro studies have demonstrated that derivatives of dioxaindan can enhance insulin secretion from pancreatic β-cells and improve glucose uptake in peripheral tissues. These effects are particularly relevant given the rising prevalence of type 2 diabetes worldwide.

The synthesis of 3-(6-methoxy-1,3-dioxaindan)-5yl)-3-methylbutan-1-amine involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a dioxaindan precursor to introduce the methoxy group at the sixth position. Subsequent reactions involve the introduction of the amine functionality at the third position through nucleophilic substitution or reductive amination techniques. The final step often includes protecting group strategies to ensure regioselective modification and high yield purification.

The development of efficient synthetic routes is crucial for both academic research and industrial applications. Advances in catalytic methods have enabled more streamlined synthesis of complex molecules like 3-(6-methoxy-1,3-dioxaindan)-5yl)-3-methylbutan-1-amine. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce various substituents at specific positions within the dioxaindan core with high precision and yield. These methodologies not only improve efficiency but also reduce environmental impact by minimizing waste generation.

In conclusion, 3-(6-methoxy-1,3-dioxaindan)-5yl)-3-methylbutan-1-amine represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for investigating neurological and metabolic disorders. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.